Cas no 116-09-6 (1-hydroxypropan-2-one)

• Product Name: 1-hydroxypropan-2-one
• CAS No: 116-09-6
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD00004669
• CID: 35818
• PubChem ID: 8299
• Update Time: 2025-04-18

1-hydroxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• hydroxyacetone
• 1-hydroxy-2-propanon
• 1-Hydroxyacetone
• 1-hydroxy-propan-2-one
• 1-hydroxypropan-2-one
• 2-oxopropanol
• acetylmethanol
• alpha-hydroxyacetone
• Acetol
• Hydroxy-2-propanone
• Hydroxyacetone, technical
• 1-Hydroxy-2-propanone
• CH3C(O)CH2OH
• Hydroxyaceton
• Acetomethanol
• ACETYL CARBINOL
• Hydroxypropanone
• Acetone alcohol
• 2-Propanone, 1-hydroxy-
• Methanol, acetyl-
• Pyruvinalcohol
• Methylketol
• Pyruvic alcohol
• monohydroxyacetone
• Hydroxymethyl methyl ketone
• 2-Ketopropyl alcohol
• XLSMFKSTNGKWQX-UHFFFAOYSA-N
• 7I7YM0835W
• Hydroxyacetone, t
• Hydroxyacetone,

• MDL： MFCD00004669
• Inchi： 1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3
• InChI Key： XLSMFKSTNGKWQX-UHFFFAOYSA-N
• SMILES： CC(CO)=O
• BRN： 0605368

Computed Properties

• Exact Mass: 74.03680
• Monoisotopic Mass: 74.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.7
• Topological Polar Surface Area: 37.3
• Molecular Weight: 74.08

Experimental Properties

• Color/Form: Colorless irritant liquid with fragrance. It is found in beer, tobacco and honey.
• Density: 1.082 g/mL at 25 °C(lit.)
• Melting Point: −17 °C (lit.)
• Boiling Point: 145-146 °C(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.425(lit.)
• Solubility: water: miscible
• Water Partition Coefficient: Miscible with water, alcohol and ether.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids. Protect from moisture - hygroscopic.
• PSA: 37.30000
• LogP: -0.43230
• Refractive Index: 1.419-1.430
• Merck: 14,65
• Sensitiveness: Hygroscopic
• FEMA: 4462 | HYDROXYACETONE
• Solubility: Soluble in water, ethanol and diethyl ether.

1-hydroxypropan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：1
• Hazard Category Code： 2017/10/16
• Safety Instruction： S23-S24/25
• RTECS：UC2800000
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：III
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone